5-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid
Overview
Description
5-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid is a fluorinated building block . It has the empirical formula C10H7FO3 and a molecular weight of 194.16 . The compound is solid in form .
Molecular Structure Analysis
The SMILES string representation of the molecule isCc1c(oc2ccc(F)cc12)C(O)=O . The InChI representation is 1S/C10H7FO3/c1-5-7-4-6(11)2-3-8(7)14-9(5)10(12)13/h2-4H,1H3,(H,12,13) . Chemical Reactions Analysis
Benzofuran derivatives, such as 5-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, can undergo various chemical reactions. For instance, they can participate in palladium-catalyzed cross-coupling reactions .Physical And Chemical Properties Analysis
The compound has a predicted boiling point of 332.2±37.0 °C and a predicted density of 1.393±0.06 g/cm3 . Its pKa is predicted to be 2.63±0.30 .Scientific Research Applications
Anticancer Activity
Benzofuran derivatives have shown significant anticancer activities. For instance, some substituted benzofurans have demonstrated dramatic cell growth inhibitory effects on various cancer cell lines, including leukemia, non-small cell lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . The specific compound may have similar potential due to its structural similarity.
Synthesis of Anticancer Agents
Microwave-assisted synthesis (MWI) has been employed to obtain a series of benzofuran derivatives with promising anticancer activity against human ovarian cancer cell lines . The 5-Fluoro derivative could be a candidate for such synthetic processes due to its fluorine substitution, which often plays a role in medicinal chemistry.
Antimicrobial Agents
Benzofuran is also an emerging scaffold for antimicrobial agents. Various synthetic approaches have been developed to prepare this family of compounds, which are studied for their potential antimicrobial properties . The 5-Fluoro derivative could be explored for similar applications.
Material Science Applications
The compound’s provider, MilliporeSigma, mentions that their team has experience in areas including Life Science and Material Science . This suggests that benzofuran derivatives could also have applications in material science research, possibly in the development of new materials or chemical synthesis processes.
Natural Product Synthesis
Research on natural products containing benzofuran rings has increased, with studies focusing on their structure and biological activities . The 5-Fluoro derivative could be involved in the total synthesis of such natural products.
Safety and Hazards
Future Directions
Benzofuran derivatives, including 5-Fluoro-3-methyl-1-benzofuran-2-carboxylic acid, have shown significant potential in various fields. For instance, some substituted benzofurans have demonstrated potent anticancer activities . Therefore, the development of promising compounds with targeted therapy potentials and minimal side effects is a primary goal for medical researchers . Furthermore, the synthesis of these compounds remains an area of high interest, with general protocols for their synthesis still being highly sought after .
properties
IUPAC Name |
5-fluoro-3-methyl-1-benzofuran-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FO3/c1-5-7-4-6(11)2-3-8(7)14-9(5)10(12)13/h2-4H,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMIDGDXRCTUPNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C=C(C=C2)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70366706 |
Source
|
| Record name | 5-fluoro-3-methyl-1-benzofuran-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70366706 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
81718-76-5 |
Source
|
| Record name | 5-fluoro-3-methyl-1-benzofuran-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70366706 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Fluoro-3-methylbenzofuran-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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